Cas no 941928-91-2 (N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide)

• Product Name: N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide
• CAS No: 941928-91-2
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 6584274
• PubChem ID: 16909757
• Update Time: 2025-11-03

N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide
• N-cyclopropyl-1-[2-(4-methylanilino)-2-oxoethyl]piperidine-4-carboxamide
• SR-01000912187
• SR-01000912187-1
• N-cyclopropyl-1-{[(4-methylphenyl)carbamoyl]methyl}piperidine-4-carboxamide
• F2356-0768
• N-cyclopropyl-1-(2-oxo-2-(p-tolylamino)ethyl)piperidine-4-carboxamide
• 941928-91-2
• AKOS024643009

• Inchi： 1S/C18H25N3O2/c1-13-2-4-15(5-3-13)19-17(22)12-21-10-8-14(9-11-21)18(23)20-16-6-7-16/h2-5,14,16H,6-12H2,1H3,(H,19,22)(H,20,23)
• InChI Key： KTFOXGIDSMPXFU-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2)=O)CCC(C(NC2CC2)=O)CC1

Computed Properties

• Exact Mass: 315.19467705g/mol
• Monoisotopic Mass: 315.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.4Ų

Additional information on N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide

Professional Introduction to N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide (CAS No. 941928-91-2)

N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, identified by its CAS number 941928-91-2, represents a novel molecular scaffold with potential applications in the development of therapeutic agents. The structural complexity of this molecule, characterized by its piperidine core and functionalized aromatic ring, makes it a subject of interest for medicinal chemists exploring new pharmacophores.

The chemical structure of N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide incorporates several key features that contribute to its pharmacological relevance. The presence of a cyclopropyl group enhances the rigidity of the molecule, which can influence its binding affinity and selectivity when interacting with biological targets. Additionally, the carbamoyl and amide functionalities provide opportunities for hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes in drug-receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies have indicated that the piperidine moiety may interact with specific pockets in protein targets, while the aromatic ring system could engage in π-stacking interactions, further modulating binding affinity. These insights have been instrumental in guiding the design of derivatives with improved pharmacokinetic properties.

In the realm of drug discovery, N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide has been explored as a potential lead compound for treating various therapeutic indications. Its structural motif is reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. Preliminary in vitro studies have demonstrated promising activity against certain enzymes and receptors, although further research is needed to fully elucidate its therapeutic potential.

The synthesis of this compound presents a challenge due to its multi-step nature and the need for precise regioselective functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of innovative approaches in accessing complex molecular architectures.

One particularly intriguing aspect of N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide is its potential for modulating central nervous system (CNS) receptors. The piperidine scaffold is well-known for its role in CNS drugs, often serving as a key pharmacophore in antipsychotic and antidepressant medications. By incorporating additional functional groups, researchers aim to fine-tune the pharmacological profile of this compound to develop novel therapeutics with enhanced efficacy and reduced side effects.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide. Predictive models can analyze vast datasets to identify molecular features that correlate with biological activity, thereby guiding experimental efforts more effectively. This interdisciplinary approach has already led to several breakthroughs in identifying new drug candidates and optimizing their properties.

Ethical considerations are paramount when developing new pharmaceuticals, and N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide exemplifies the responsible pursuit of medical innovation. Researchers adhere to stringent guidelines to ensure that their work aligns with societal values and regulatory requirements. This commitment to ethical science underscores the importance of ongoing collaboration between academia, industry, and regulatory bodies.

The future prospects for N-cyclopropyl-1-{(4-methylphenyl)carbamoylmethyl}piperidine-4-carboxamide are promising, with ongoing studies aimed at expanding its therapeutic applications. By leveraging cutting-edge technologies such as CRISPR gene editing and high-throughput screening, researchers hope to uncover new mechanisms by which this compound can be utilized to combat diseases. These efforts not only reflect the dedication of scientists but also highlight the transformative power of chemical biology in addressing global health challenges.